Cas no 2138055-31-7 (3-(Azocan-2-yl)aniline)

• Product Name: 3-(Azocan-2-yl)aniline
• CAS No: 2138055-31-7
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6518332
• PubChem ID: 165499200
• Update Time: 2025-08-04

3-(Azocan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(azocan-2-yl)aniline
• EN300-1153278
• 2138055-31-7
• 3-(Azocan-2-yl)aniline

• Inchi： 1S/C13H20N2/c14-12-7-5-6-11(10-12)13-8-3-1-2-4-9-15-13/h5-7,10,13,15H,1-4,8-9,14H2
• InChI Key： YHHPNTZIFQGQRJ-UHFFFAOYSA-N
• SMILES： N1CCCCCCC1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38Ų

Additional information on 3-(Azocan-2-yl)aniline

Comprehensive Overview of 3-(Azocan-2-yl)aniline (CAS No. 2138055-31-7): Properties, Applications, and Research Insights

3-(Azocan-2-yl)aniline (CAS No. 2138055-31-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This azocane-derived aniline features a unique eight-membered heterocyclic ring (azocane) attached to an aniline moiety, making it a versatile intermediate for drug discovery and functional material synthesis. Its molecular structure combines the reactivity of aromatic amines with the conformational flexibility of medium-sized nitrogen-containing rings, offering distinct advantages in molecular design.

In recent years, the demand for nitrogen-containing heterocycles like 3-(Azocan-2-yl)aniline has surged due to their prevalence in bioactive molecules. Pharmaceutical researchers particularly value this compound for its potential as a scaffold for kinase inhibitors and GPCR-targeted therapies, aligning with current trends in precision medicine. The compound's CAS number 2138055-31-7 serves as a crucial identifier in patent literature and regulatory documentation, emphasizing its growing commercial relevance.

The synthesis of 3-(Azocan-2-yl)aniline typically involves ring-closing metathesis or reductive amination strategies, with recent methodological improvements focusing on atom economy and green chemistry principles. Analytical characterization commonly employs HPLC-MS and NMR spectroscopy, with the compound typically appearing as a pale yellow to amber crystalline solid under standard conditions. Its logP value and hydrogen bonding capacity make it particularly interesting for researchers developing BBB-penetrant CNS drugs.

Beyond pharmaceuticals, 3-(Azocan-2-yl)aniline shows promise in materials science applications. Its electron-donating aniline group and conformationally flexible azocane ring make it suitable for designing organic semiconductors and photoresponsive materials. Recent studies have explored its incorporation into covalent organic frameworks (COFs) for gas storage applications, capitalizing on the compound's ability to form stable hydrogen-bonding networks.

From a commercial perspective, CAS 2138055-31-7 remains a high-value research chemical with limited but growing availability from specialty suppliers. Current market trends indicate increasing procurement by contract research organizations (CROs) and academic laboratories working on fragment-based drug discovery programs. The compound's price point reflects both its synthetic complexity and the proprietary nature of many application patents.

Ongoing research continues to uncover new dimensions of 3-(Azocan-2-yl)aniline's utility. Recent publications have highlighted its role in developing proteolysis targeting chimeras (PROTACs), where its balanced hydrophobicity and hydrogen bonding capacity prove advantageous. Additionally, its potential as a ligand for transition metal catalysts in asymmetric synthesis is being actively investigated, particularly for C-H activation reactions.

For researchers handling 3-(Azocan-2-yl)aniline, proper storage recommendations include protection from light and oxygen under inert atmosphere conditions, typically at temperatures between 2-8°C. The compound demonstrates good stability in anhydrous organic solvents but may undergo gradual oxidation in aqueous environments. These handling considerations are particularly relevant for laboratories engaged in high-throughput screening programs.

The future outlook for CAS 2138055-31-7 appears promising, with several preclinical studies suggesting its derivatives may address unmet needs in neurodegenerative disease and autoimmune disorder therapeutics. Its structural features align well with current druglikeness criteria, including Lipinski's rule of five modifications for complex targets. As synthetic methodologies advance, broader accessibility of this azocane-aniline hybrid is expected to accelerate its adoption across multiple research domains.